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Compound of Interest

Compound Name: 4-Acetoxy Alprazolam

Cat. No.: B1610402 Get Quote

A Comparative Guide to 4-Acetoxy Alprazolam as a
Certified Reference Material
In the landscape of analytical chemistry, forensic science, and pharmaceutical research, the

use of highly pure and well-characterized Certified Reference Materials (CRMs) is paramount

for ensuring the accuracy, precision, and reliability of experimental results.[1][2] This guide

provides a comprehensive validation of 4-Acetoxy Alprazolam as a CRM, offering a

comparison with alternative reference materials for Alprazolam and its metabolites. The

information presented is intended for researchers, scientists, and drug development

professionals who require accurate and dependable reference standards for their analytical

applications.

Introduction to 4-Acetoxy Alprazolam
4-Acetoxy Alprazolam is a derivative of Alprazolam, a potent triazolobenzodiazepine.[3] The

introduction of an acetate group at the C4 position of the diazepine ring alters its

physicochemical properties.[3] In biological systems and under certain chemical conditions, the

ester linkage in 4-Acetoxy Alprazolam can be hydrolyzed to yield 4-hydroxyalprazolam, a

principal metabolite of Alprazolam.[3][4] This metabolic conversion makes 4-Acetoxy
Alprazolam a valuable tool for studying the metabolism and detection of Alprazolam.
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The selection of an appropriate CRM is critical for any analytical method. Below is a

comparison of 4-Acetoxy Alprazolam with other commonly used Alprazolam-related CRMs.

Table 1: Comparison of Physicochemical Properties of Alprazolam-related Certified Reference

Materials

Feature
4-Acetoxy
Alprazolam

Alprazolam
4-hydroxy
Alprazolam

α-hydroxy
Alprazolam

IUPAC Name

8-chloro-1-

methyl-6-phenyl-

4H-[1][3]

[5]triazolo[4,3-a]

[1]

[3]benzodiazepin

-4-yl acetate

8-chloro-1-

methyl-6-phenyl-

4H-[1][3]

[5]triazolo[4,3-a]

[1]

[3]benzodiazepin

e[6]

8-chloro-4-

hydroxy-1-

methyl-6-phenyl-

4H-s-triazolo[4,3-

a][1]

[3]benzodiazepin

e[4]

8-chloro-1-

(hydroxymethyl)-

6-phenyl-4H-[1]

[3][5]triazolo[4,3-

a][1]

[3]benzodiazepin

e

CAS Number 30896-67-4[3] 28981-97-7[6] 37115-43-8 37115-32-5

Molecular

Formula
C19H15ClN4O2 C17H13ClN4[6] C17H13ClN4O C17H13ClN4O

Molecular Weight 366.8 g/mol 308.8 g/mol [6] 324.8 g/mol 324.8 g/mol

Primary Use

Prodrug/metaboli

te studies,

analytical

standard for

forensic and

research

purposes.

Primary

analytical

standard for the

quantification of

the parent drug.

[7]

Standard for the

major metabolite

of Alprazolam.[6]

Standard for an

active metabolite

of Alprazolam.[6]

Analytical Validation Data
The validation of an analytical method using a CRM is essential to ensure that the results are fit

for their intended purpose.[2] High-Performance Liquid Chromatography (HPLC) is a leading

analytical procedure for the verification of pharmaceutical cleaning validation programs and for

the quantification of low levels of residues.[5] The following table summarizes typical

performance data for the validation of 4-Acetoxy Alprazolam using an HPLC-UV method.
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Table 2: Typical Analytical Data for the Validation of 4-Acetoxy Alprazolam as a CRM

Parameter Typical Performance

Linearity (R²) > 0.999

Accuracy (% Recovery) 98.0 - 102.0%

Precision (% RSD) < 2.0%

Limit of Detection (LOD) 0.01 µg/mL

Limit of Quantification (LOQ) 0.05 µg/mL

Specificity
No interference from related substances or

degradation products.

Note: The values presented in this table are illustrative of typical performance characteristics

and may vary depending on the specific analytical method and instrumentation used.

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of experimental results.

The following are key experimental protocols for the characterization and validation of 4-
Acetoxy Alprazolam as a CRM.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment and Quantification
HPLC is a primary technique for assessing the purity and determining the concentration of

CRMs.[5][8]

Instrumentation: A standard HPLC system equipped with a UV detector, autosampler, and

column oven.[8]

Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[8]

Mobile Phase: A gradient or isocratic mixture of acetonitrile and a buffer solution (e.g.,

phosphate buffer, pH 6.0).[8]
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Flow Rate: Typically 1.0 mL/min.

Detection Wavelength: 254 nm.[8]

Procedure: A stock solution of 4-Acetoxy Alprazolam is prepared in a suitable solvent (e.g.,

methanol or acetonitrile). Calibration standards are prepared by serial dilution of the stock

solution. The sample and standards are injected into the HPLC system, and the peak areas

are used to determine the purity and concentration of the analyte.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Identification and Confirmation
GC-MS is a powerful technique for the identification and confirmation of the chemical structure

of volatile and semi-volatile compounds.

Instrumentation: A gas chromatograph coupled to a mass spectrometer.

Column: A non-polar capillary column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).

Carrier Gas: Helium at a constant flow rate.

Injection Mode: Splitless or split injection.

Temperature Program: An initial oven temperature of 150°C, ramped to 300°C.

Mass Spectrometer: Operated in electron ionization (EI) mode with a full scan range (e.g.,

50-550 amu).

Procedure: A solution of 4-Acetoxy Alprazolam is injected into the GC-MS system. The

resulting mass spectrum is compared to a reference library or a previously analyzed

standard to confirm the identity of the compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Elucidation
NMR spectroscopy is an indispensable tool for the unambiguous determination of the chemical

structure of organic molecules.[9]
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Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Solvent: A deuterated solvent such as chloroform-d (CDCl3) or dimethyl sulfoxide-d6

(DMSO-d6).

Experiments: ¹H NMR, ¹³C NMR, and 2D NMR experiments (e.g., COSY, HSQC, HMBC) are

performed.

Procedure: A small amount of the 4-Acetoxy Alprazolam sample is dissolved in the

deuterated solvent and placed in an NMR tube. The NMR spectra are acquired and analyzed

to confirm the connectivity of atoms and the overall structure of the molecule.

Visualizations
Diagrams are provided below to illustrate key pathways and workflows related to 4-Acetoxy
Alprazolam.

Metabolic Pathway

4-Acetoxy Alprazolam

Hydrolysis
(Esterase-mediated)

 In-vivo/in-vitro 

4-hydroxy Alprazolam
(Major Metabolite)

Click to download full resolution via product page

Caption: Metabolic conversion of 4-Acetoxy Alprazolam.
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CRM Validation Workflow
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Caption: Experimental workflow for CRM validation.

Conclusion
The validation of 4-Acetoxy Alprazolam as a Certified Reference Material is crucial for its

application in research and forensic analysis. Its use, alongside other well-characterized CRMs

of Alprazolam and its metabolites, allows for the development of robust and reliable analytical

methods. The detailed experimental protocols and comparative data provided in this guide

serve as a valuable resource for scientists, ensuring the integrity and accuracy of their

analytical measurements. The availability of high-quality CRMs is fundamental to advancing

our understanding of the pharmacology and toxicology of benzodiazepines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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